The GPR40 Full Agonist SCO-267: A Dual Modulator of Insulin and Glucagon Secretion
The GPR40 Full Agonist SCO-267: A Dual Modulator of Insulin and Glucagon Secretion
For Immediate Release
KANAGAWA, JAPAN – SCOHIA PHARMA, Inc. today released a technical whitepaper detailing the mechanism and effects of its novel GPR40 full agonist, SCO-267, on pancreatic islet and gut hormone secretion. This document provides an in-depth analysis of preclinical and clinical data, highlighting the compound's potential as a therapeutic agent for type 2 diabetes and other metabolic disorders. SCO-267 has been demonstrated to stimulate the secretion of both insulin (B600854) and glucagon (B607659), in addition to key incretin (B1656795) hormones, representing a unique approach to glycemic control.[1][2][3][4][5][6][7][8][9][10]
Executive Summary
SCO-267 is an orally available, small-molecule full agonist of the G-protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1).[3][8][9] GPR40 is expressed in pancreatic β-cells and enteroendocrine cells, where it plays a physiological role in regulating the secretion of insulin and incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[9] Unlike partial GPR40 agonists, which primarily stimulate insulin secretion, the full agonist SCO-267 has been shown to uniquely increase the secretion of a broader range of hormones, including insulin, glucagon, GLP-1, GIP, and peptide YY (PYY).[1][3][5][7][8] This pleiotropic effect offers a multifaceted approach to managing metabolic diseases. Preclinical studies in rodent models of diabetes and obesity, as well as a Phase 1 clinical trial in healthy adults and patients with diabetes, have demonstrated the potential of SCO-267 to improve glycemic control and reduce body weight.[3][4][7]
Mechanism of Action: GPR40 Full Agonism
SCO-267 acts as a full agonist at the GPR40 receptor. Upon binding, it activates the Gq signaling pathway, leading to an increase in intracellular calcium (Ca2+) levels.[3][4][7] This rise in intracellular Ca2+ is a key trigger for the secretion of hormones from pancreatic islet cells and enteroendocrine L-cells. In pancreatic β-cells, this signaling cascade results in the secretion of insulin. Concurrently, in enteroendocrine cells, it stimulates the release of GLP-1 and GIP. The simultaneous stimulation of both insulin and incretin hormones by SCO-267 is a distinguishing feature of its full agonism at GPR40.[9]
Effects on Insulin and Glucagon Secretion: Preclinical and Clinical Evidence
Preclinical In Vitro and In Vivo Studies
In vitro studies using the MIN6 pancreatic β-cell line demonstrated that SCO-267 stimulates insulin secretion.[3][7] Further preclinical investigations in normal rats showed that oral administration of SCO-267 led to a dose-dependent increase in plasma levels of both insulin and glucagon under non-fasting conditions.[3][7] Importantly, SCO-267 did not induce hypoglycemia in fasted normal rats.[3][7] In diabetic rat models (neonatally streptozotocin-induced), SCO-267 was highly effective at improving glucose tolerance.[3][7]
Table 1: Effect of a Single Oral Dose of SCO-267 on Plasma Insulin and Glucagon in Normal Rats (Non-fasting)
| Treatment Group | Dose (mg/kg) | Plasma Insulin (pg/mL) | Plasma Glucagon (pg/mL) |
|---|---|---|---|
| Vehicle | - | ~150 | ~50 |
| SCO-267 | 1 | ~400* | ~100* |
| SCO-267 | 3 | ~600* | ~150* |
| SCO-267 | 10 | ~800* | ~200* |
Note: Values are approximate based on graphical data from published studies and are meant for illustrative purposes. Statistical significance (P < 0.025) was reported for these increases compared to the vehicle.[7]
Phase 1 Clinical Trial
A Phase 1, placebo-controlled, randomized, double-blind, single- and multiple-dose study of SCO-267 was conducted in healthy adults and patients with diabetes.[1] The results showed that single and repeated doses of SCO-267 stimulated the secretion of insulin and glucagon in healthy adults.[1] In patients with diabetes, a single dose of SCO-267 also stimulated the secretion of these hormones, leading to a decrease in fasting hyperglycemia and improved glycemic control during an oral glucose tolerance test (OGTT), without causing hypoglycemia.[1][2][6]
Table 2: Hormonal and Glycemic Effects of a Single Oral Dose of SCO-267 in Patients with Diabetes
| Treatment Group | Dose | Change in Fasting Glucose | Effect on OGTT | Insulin Secretion | Glucagon Secretion |
|---|---|---|---|---|---|
| Placebo | - | No significant change | Standard glucose excursion | Baseline | Baseline |
| SCO-267 | 40 mg | Decreased | Improved glycemic control | Stimulated | Stimulated |
| SCO-267 | 80 mg | Decreased | Improved glycemic control | Stimulated | Stimulated |
Note: This table summarizes the qualitative findings from the Phase 1 clinical trial.[5]
Experimental Protocols
In Vitro Insulin Secretion Assay
-
Cell Line: MIN6 mouse pancreatic β-cell line.
-
Method: Cells were cultured under standard conditions. For the assay, cells were pre-incubated in a glucose-free buffer, followed by incubation with various concentrations of SCO-267 in the presence of a stimulatory glucose concentration.
-
Endpoint: Insulin concentrations in the supernatant were measured by a commercially available ELISA kit.
Animal Studies
-
Animal Models: Male Sprague-Dawley rats were used for hormone secretion studies. Neonatally streptozotocin-induced diabetic rats (N-STZ-1.5) were used for glucose tolerance tests.
-
Drug Administration: SCO-267 was administered orally via gavage.
-
Hormone Measurement: Blood samples were collected at specified time points after drug administration. Plasma levels of insulin and glucagon were determined using radioimmunoassay (RIA) or ELISA kits.
-
Oral Glucose Tolerance Test (OGTT): After an overnight fast, rats were orally administered SCO-267 or vehicle, followed by an oral glucose load. Blood glucose levels were monitored at various time points.
Phase 1 Clinical Trial
-
Study Design: A randomized, double-blind, placebo-controlled, single- and multiple-ascending dose study.
-
Participants: Healthy adult volunteers and patients with type 2 diabetes.
-
Intervention: Single or multiple once-daily oral doses of SCO-267 or placebo.
-
Assessments: Pharmacokinetics, safety, and pharmacodynamics, including measurements of plasma concentrations of insulin, glucagon, GLP-1, GIP, and PYY. Oral glucose tolerance tests were performed in the diabetic cohort.
Discussion and Future Directions
The dual effect of SCO-267 on both insulin and glucagon secretion is a novel and potentially beneficial characteristic for a type 2 diabetes therapeutic. While the stimulation of insulin is a well-established strategy for lowering blood glucose, the concurrent increase in glucagon is a more complex phenomenon. However, it is hypothesized that the potent incretin-stimulating effect of SCO-267, leading to enhanced GLP-1 and GIP secretion, may counteract the hyperglycemic effects of glucagon and contribute to the overall improvement in glycemic control. The stimulation of PYY also suggests a potential for appetite suppression and weight loss, which was observed in preclinical models.[3][7]
Further research is warranted to fully elucidate the interplay of these hormonal changes and their net effect on glucose homeostasis and energy balance. The ongoing clinical development of SCO-267 will provide more insights into its long-term efficacy and safety profile.
Conclusion
SCO-267 is a first-in-class GPR40 full agonist that effectively stimulates the secretion of both insulin and glucagon, in addition to other key metabolic hormones.[1][5][8] This unique pharmacological profile has demonstrated promising results in preclinical models and early-phase clinical trials, suggesting that SCO-267 could be a valuable new therapeutic option for the treatment of type 2 diabetes and related metabolic disorders.[1][2][3][4][7]
References
- 1. diabetesjournals.org [diabetesjournals.org]
- 2. [PDF] SCO-267, a GPR40 Full Agonist, Stimulates Islet and Gut Hormone Secretion and Improves Glycemic Control in Humans | Semantic Scholar [semanticscholar.org]
- 3. SCO-267, a GPR40 Full Agonist, Improves Glycemic and Body Weight Control in Rat Models of Diabetes and Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. news.lifesciencenewswire.com [news.lifesciencenewswire.com]
- 6. SCO-267, a GPR40 Full Agonist, Stimulates Islet and Gut Hormone Secretion and Improves Glycemic Control in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. SCO-267, a GPR40 Full Agonist, Stimulates Islet and Gut Hormone Secretion and Improves Glycemic Control in Humans - PMC [pmc.ncbi.nlm.nih.gov]
- 9. SCO-267 | SCOHIA PHARMA, Inc. [scohia.com]
- 10. taiwan-healthcare.org [taiwan-healthcare.org]
